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Introduction

1-(4-Chlorophenyl)-1-Cyclopropanemethanol is a significant chemical entity, finding
applications in various research and development sectors, including agrochemicals and
pharmaceuticals. Its unique structural motif, featuring a chiral carbinol center attached to both a
4-chlorophenyl ring and a cyclopropyl group, imparts specific physicochemical properties that
are of interest in medicinal chemistry and material science. A thorough understanding of its
molecular structure is paramount for quality control, reaction monitoring, and for elucidating
structure-activity relationships. This technical guide provides an in-depth analysis of the
spectroscopic data for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol, focusing on Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS). In the absence of publicly available experimental spectra, this guide leverages predictive
methodologies and comparative analysis with structurally related compounds to offer a robust
interpretation of the expected spectroscopic features.

Molecular Structure and Key Features
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Chemical Name: 1-(4-Chlorophenyl)-1-Cyclopropanemethanol

CAS Number: 80866-81-5[1]

Molecular Formula: C10H11CIO[1]

Molecular Weight: 182.65 g/mol [1]

The molecule's core is a tertiary alcohol, with the carbinol carbon bonded to a hydrogen, a
hydroxyl group, a 4-chlorophenyl group, and a cyclopropyl ring. The presence of these distinct
functional groups gives rise to a characteristic spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 1-(4-Chlorophenyl)-1-Cyclopropanemethanol, both *H and 3C NMR are
indispensable for structural confirmation.

'H NMR Spectroscopy: Predicted Spectrum and
Interpretation

Theoretical Framework: The chemical shift of a proton is influenced by its local electronic
environment. Electron-withdrawing groups, like the chlorine atom on the aromatic ring, deshield
nearby protons, shifting their signals downfield. Conversely, the strained cyclopropyl ring is
known to exhibit a unique magnetic anisotropy, which typically shields the ring protons, causing
them to appear at unusually high field (upfield).

Predicted *H NMR Spectrum (500 MHz, CDCls):
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~7.28

Doublet
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expected to be at
a higher field
than typical alkyl

protons.

The methylene
protons of the
cyclopropyl ring
are highly
shielded and

appear at a

~0.40 - 0.70 Multiplet 4H Cyclopropyl CH2

characteristic

upfield position.

Causality in Experimental Choices: The choice of a high-field NMR spectrometer (e.g., 500
MHz) is crucial for resolving the complex spin-spin coupling patterns expected in the aromatic
and cyclopropyl regions of the spectrum. Deuterated chloroform (CDCIs) is a common solvent
for non-polar to moderately polar organic compounds.

3C NMR Spectroscopy: Predicted Spectrum and
Interpretation

Theoretical Framework: The chemical shifts of carbon atoms are also sensitive to their
electronic environment. The electronegative chlorine and oxygen atoms will cause a downfield
shift for the carbons they are attached to. The carbons of the aromatic ring will appear in the
typical aromatic region (110-160 ppm), while the strained cyclopropyl carbons will be found at a
characteristic upfield position.

Predicted 3C NMR Spectrum (125 MHz, CDCls3):
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Predicted Chemical Shift
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chlorine atom, deshielded.

Aromatic carbons meta to the
~128.5 C-3', C-5' (meta-C) _

chlorine.

Aromatic carbons ortho to the
~127.5 C-2', C-6' (ortho-C) ]

chlorine.

Carbinol carbon, deshielded by
~75 -CH(OH)-

the hydroxyl group.

Quaternary carbon of the
~17 Cyclopropyl CH )

cyclopropyl ring.

Methylene carbons of the
~5 Cyclopropyl CHz cyclopropyl ring, highly

shielded.

Infrared (IR) Spectroscopy

Theoretical Framework: IR spectroscopy probes the vibrational frequencies of chemical bonds.
Specific functional groups absorb infrared radiation at characteristic frequencies, making IR an
excellent tool for functional group identification.

Predicted IR Absorption Bands:
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Wavenumber .
Intensity
(cm™)

Assignment

Rationale

~3600-3200 Broad, Strong

O-H stretch

The broadness is due
to hydrogen bonding
of the alcohol.[2][3][4]

[5]

~3100-3000 Medium

Aromatic C-H stretch

Characteristic
absorption for sp2 C-H
bonds in aromatic
rings.[4][6][7]

~3000-2850 Medium

Aliphatic C-H stretch

Stretching vibrations
of the C-H bonds in
the cyclopropyl group.

~1600, 1490 Medium to Strong

Aromatic C=C stretch

In-ring carbon-carbon
stretching vibrations of
the phenyl group.[4][6]
[8]

~1100-1000 Strong

C-O stretch

Stretching vibration of
the carbon-oxygen
single bond of the
alcohol.[2]

~830 Strong

C-H out-of-plane bend

Characteristic for a
1,4-disubstituted

(para) aromatic ring.

[416][°]

~1100-1085 Medium

C-Cl stretch

Stretching vibration of
the carbon-chlorine
bond.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

o Sample Preparation: A small amount of the solid or liquid sample is placed directly on the

ATR crystal.
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o Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm™1.

e Background Subtraction: A background spectrum of the clean ATR crystal is recorded and
subtracted from the sample spectrum.

Mass Spectrometry (MS)

Theoretical Framework: In electron ionization mass spectrometry (EI-MS), a molecule is
bombarded with high-energy electrons, leading to the formation of a molecular ion (M*) and
various fragment ions. The fragmentation pattern is characteristic of the molecule's structure.
Alcohols often undergo a-cleavage and dehydration.[10][11]

Predicted Fragmentation Pattern:

e Molecular lon (M*): A peak is expected at m/z 182, corresponding to the molecular weight of
the compound. The presence of a chlorine atom will result in a characteristic M+2 peak at
m/z 184 with an intensity of about one-third of the M+ peak, due to the natural abundance of
the 37Cl isotope.

o Loss of Water (M-18): A significant peak at m/z 164 is anticipated, resulting from the
dehydration of the alcohol.[12][13]

o Loss of Cyclopropyl Group (M-41): Fragmentation involving the cleavage of the cyclopropyl
group would lead to a fragment at m/z 141.

» Benzylic Cleavage: Cleavage of the bond between the carbinol carbon and the cyclopropyl
ring would result in a resonance-stabilized benzylic cation at m/z 141 (for the chlorophenyl-
CHOH* fragment).

o Tropylium lon: Rearrangement of the benzylic cation can lead to the formation of a
chlorotropylium ion, although this may be less favored than in simpler benzyl systems.

o Chlorophenyl Cation: A peak at m/z 111, corresponding to the CeH4CI* fragment, is also
plausible.

Workflow for Spectroscopic Analysis
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The following diagram illustrates a logical workflow for the comprehensive spectroscopic
analysis of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol.

Synthesis & Purification

Synthesis of
1-(4-Chlorophenyl)-1-Cyclopropanemethanol

'

Purification
(e.g., Chromatography)

Speectroscopic Analysis

MRS Sl IR Spectroscopy Mass Spectrometry

(lH, 13C)
;Lata Inteipretatio

Structure Elucidation

'

Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 1-(4-

Chlorophenyl)-1-Cyclopropanemethanol.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of the key
spectroscopic features of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol. The predicted NMR,
IR, and MS data are based on fundamental spectroscopic principles and comparison with
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analogous structures. This information serves as a valuable resource for researchers and
scientists involved in the synthesis, characterization, and application of this compound,
enabling them to anticipate and interpret experimental results with a high degree of confidence.
The self-validating nature of combining these three powerful analytical techniques provides a
robust framework for structural confirmation and purity assessment.

References

o TutorChase. How can you identify an alcohol functional group using IR spectroscopy?
[Online] Available at: [Link]

o NC State University Libraries. 12.6 Infrared Spectra of Some Common Functional Groups —
Organic Chemistry. [Online] Available at: [Link]

o Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Online]
Available at: [Link]

o OpenStax. 12.8 Infrared Spectra of Some Common Functional Groups. [Online] Available at:
[Link]

» University of Colorado Boulder. IR Spectroscopy Tutorial: Alcohols. [Online] Available at:
[Link]

e Mestrelab. Download NMR Predict. [Online] Available at: [Link]

e ACD/Labs. NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. [Online] Available at:
[Link]

» University of Colorado Boulder. Table of Characteristic IR Absorptions. [Online] Available at:
[Link]

o Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Online]
Available at: [Link]

e SpectraBase. Cyclopropanemethanol - Optional[170 NMR] - Chemical Shifts. [Online]
Available at: [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.tutorchase.com/answers/a-level/chemistry/how-can-you-identify-an-alcohol-functional-group-using-ir-spectroscopy
https://openstax.org/books/organic-chemistry/pages/12-8-infrared-spectra-of-some-common-functional-groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://openstax.org/books/organic-chemistry/pages/12-8-infrared-spectra-of-some-common-functional-groups
https://www.colorado.edu/lab/ochem/ir-spectroscopy-tutorial-alcohols
https://mestrelab.com/software/mnova/nmrpredict/
https://www.acdlabs.com/products/spec_lab/predict_nmr/
https://www.colorado.edu/lab/ochem/table-characteristic-ir-absorptions
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://spectrabase.com/spectrum/Lg26rmRwg0C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

University of Colorado Boulder. IR Spectroscopy Tutorial: Aromatics. [Online] Available at:
[Link]

ResearchGate. 1 H NMR spectra of 3-p-chlorophenylpropenoic acid 12 (a) and... [Online]
Available at: [Link]

SpectraBase. L-3-(p-Chlorophenyl)alanine - Optional[1H NMR] - Chemical Shifts. [Online]
Available at: [Link]

Matrix Fine Chemicals. [1-(4-CHLOROPHENYL)CYCLOPROPYL]JMETHANOL | CAS 80866-
81-5. [Online] Available at: [Link]

Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Online] Available at:
[Link]

The Royal Society of Chemistry. Intramolecular cyclopropylmethylation via non-classical
carbenium ion. [Online] Available at: [Link]

The Royal Society of Chemistry. Supplementary Information. [Online] Available at: [Link]

Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common
Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512—
7515.

The Royal Society of Chemistry. Supporting information for.... [Online] Available at: [Link]

Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC
COMPOUNDS. [Online] Available at: [Link]

Chemistry LibreTexts. 12.3: Mass Spectrometry of Some Common Functional Groups.
[Online] Available at: [Link]

YouTube. 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass
Spectrometry. [Online] Available at: [Link]

Michigan State University Department of Chemistry. Mass Spectrometry. [Online] Available
at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.colorado.edu/lab/ochem/ir-spectroscopy-tutorial-aromatics
https://www.researchgate.net/figure/1-H-NMR-spectra-of-3-p-chlorophenylpropenoic-acid-12-a-and-its-corresponding_fig3_266395272
https://spectrabase.com/spectrum/4R7yqgZlJpW
https://www.matrix-fine-chemicals.com/product/1-(4-chlorophenyl)cyclopropyl-methanol-cas-80866-81-5
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.rsc.org/suppdata/d0/sc/d0sc04899a/d0sc04899a1.pdf
https://www.rsc.org/suppdata/c7/ob/c7ob02602a/c7ob02602a1.pdf
https://www.rsc.org/suppdata/c4/ob/c4ob00146k/c4ob00146k1.pdf
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.youtube.com/watch?v=uS-G884iY4M
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/masspec1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» SlidePlayer. Mass Spectrometry: Fragmentation. [Online] Available at: [Link]
o CASPRE. 13C NMR Predictor. [Online] Available at: [Link]

e SpectraBase. (4-Chlorophenyl)phenylmethanone - Optional[1H NMR] - Chemical Shifts.
[Online] Available at: [Link]

e SpectraBase. p-chlorophenyl p-nitrophenyl ether - Optional[13C NMR] - Chemical Shifts.
[Online] Available at: [Link]

e PubChem. Cyclopropanemethanol. [Online] Available at: [Link]
o NIST WebBook. Cyclopropanemethanol, 1-phenyl-. [Online] Available at: [Link]

e eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Online] Available
at: [Link]

o Chemistry Steps. Mass Spectrometry of Alcohols. [Online] Available at: [Link]

e SciSpace. Induced in-source fragmentation pattern of certain novel ( 1Z,2E )- N -
(aryl)propanehydrazonoyl chlorides by electrospray mass s. [Online] Available at: [Link]

» University of Nebraska-Lincoln. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1
Introduction. [Online] Available at: [Link]

« National Center for Biotechnology Information. An Organic Chemist's Guide to Electrospray
Mass Spectrometric Structure Elucidation. [Online] Available at: [Link]

e MDPI. 1-(4-Chlorophenyl)-2-methyl-2-phenyl-5-(thiophen-2-yl)-1,2-dihydro-3H-pyrrol-3-one.
[Online] Available at: [Link]

NIST WebBook. 4-Chlorobenzyl alcohol. [Online] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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